4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-10-4-6-14(20-2)12(8-10)9-3-5-11(15(17)18)13(16)7-9/h3-8H,1-2H3,(H,17,18)
• InChI Key: XNJNRVRLHIBFMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID80681215
• Molecular Weight: 276.26 g/mol
• CAS RN: 1184077-24-4

Description

4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid (4-DFPFBA) is an organic compound belonging to the class of organic compounds known as benzoic acids. It is a white, crystalline solid with a melting point of 164-165°C. It is soluble in organic solvents and has a molecular weight of 246.2 g/mol. 4-DFPFBA has a wide range of applications in scientific research, and is used in a variety of laboratory experiments.

Scientific Research Applications

4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% has a wide range of applications in scientific research, particularly in the fields of biochemistry and pharmacology. It is used as a substrate for the enzyme carboxylesterase, which is involved in the metabolism of drugs and xenobiotics. It is also used as a substrate for the enzyme arylacetamide deacetylase, which is involved in the metabolism of drugs and xenobiotics. 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% is also used as a substrate for the enzyme arylsulfatase, which is involved in the metabolism of sulfur-containing compounds.
In addition, 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% is used as a reagent in the synthesis of various organic compounds, such as 2-fluoro-3-nitrobenzoic acid and 2-fluoro-3-methylbenzoic acid. It is also used as a reagent in the synthesis of various heterocyclic compounds, such as 2-fluorobenzothiazole and 2-fluorobenzoxazole.

Mechanism of Action

4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% is a reversible inhibitor of the enzyme carboxylesterase, which is involved in the metabolism of drugs and xenobiotics. The enzyme catalyzes the hydrolysis of ester-containing compounds, resulting in the release of the carboxylic acid and the corresponding alcohol. 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% binds to the active site of the enzyme, blocking the hydrolysis reaction and thus inhibiting the enzyme.
Biochemical and Physiological Effects
4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme carboxylesterase, which is involved in the metabolism of drugs and xenobiotics. In addition, 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% has been shown to inhibit the enzyme arylacetamide deacetylase, which is involved in the metabolism of drugs and xenobiotics. It has also been shown to inhibit the enzyme arylsulfatase, which is involved in the metabolism of sulfur-containing compounds.

Advantages and Limitations for Lab Experiments

4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain. It is also a relatively stable compound, with a melting point of 164-165°C and a boiling point of 245°C. In addition, it has a wide range of applications in scientific research, making it a useful reagent for a variety of laboratory experiments.
However, there are also some limitations to using 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% in lab experiments. It is a relatively toxic compound, with an oral LD50 of 7.1 g/kg in rats. It is also a relatively volatile compound, with a vapor pressure of 0.36 mmHg at 25°C.

Future Directions

There are a number of potential future directions for research involving 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95%. One potential direction is to investigate the effects of 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% on other enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and xenobiotics. Another potential direction is to investigate the effects of 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% on other physiological systems, such as the nervous system or the cardiovascular system. Additionally, further research could be done to investigate the potential uses of 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% as an anti-cancer agent, as it has been shown to have some anti-tumor effects in vitro. Finally, further research could be done to investigate the potential uses of 4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% as a drug delivery system, as it has been shown to be able to transport drugs across cell membranes.

Synthesis Methods

4-(2,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95% can be synthesized from commercially available 2,5-dimethoxybenzoic acid and 2-fluorobenzoyl chloride. The reaction involves the reaction of 2,5-dimethoxybenzoic acid with 2-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The product can then be purified by recrystallization from ethanol or methanol.